Cas no 2137706-39-7 (Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl-)

• Product Name: Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl-
• CAS No: 2137706-39-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5287713
• Update Time: 2025-06-25

Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl-

• Inchi： 1S/C8H6N2O3/c1-4-2-6-5(3-9-4)10-7(13-6)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ODINDEBEXBNGBK-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC2OC(C(O)=O)=NC1=2

Additional information on Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl-

Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl-: A Promising Scaffold in Medicinal Chemistry

Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- (CAS No. 2137706-39-7) represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This compound, characterized by its fused oxazole and pyridine ring system, exhibits structural diversity and functional versatility, making it a valuable scaffold for drug discovery. Recent advancements in synthetic methodologies and biological evaluations have highlighted its potential applications in targeting various disease mechanisms, particularly in oncology and neurodegenerative disorders.

The molecular structure of Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- is defined by the presence of an oxazole ring fused to a pyridine ring, with a methyl group at the 6-position. This structural feature contributes to its ability to interact with multiple biological targets, including protein kinases and ion channels. The introduction of the methyl substituent at the 6-position is critical for modulating its pharmacokinetic properties, such as metabolic stability and cell permeability. These modifications are essential for optimizing the compound's therapeutic potential while minimizing off-target effects.

Recent studies have demonstrated that Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- exhibits promising pharmacological activities. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound demonstrates potent inhibitory activity against the epidermal growth factor receptor (EGFR), a key target in non-small cell lung cancer (NSCLC) therapy. The compound's ability to selectively inhibit EGFR tyrosine kinase activity was further supported by its low cytotoxicity profile, which is crucial for minimizing side effects in clinical settings.

Another notable application of Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- lies in its potential as a modulator of ion channels. A 2023 study published in Cell Reports highlighted its ability to selectively block voltage-gated sodium channels, which are implicated in the pathophysiology of chronic neuropathic pain. The compound's high affinity for these channels, combined with its favorable drug-likeness properties, positions it as a promising candidate for the development of novel analgesic therapies.

From a synthetic perspective, the preparation of Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- has been optimized through a series of catalytic approaches. A 2023 article in Organic Letters described an efficient one-pot synthesis method involving the coupling of an appropriately substituted oxazole derivative with a pyridine carboxylic acid. This approach not only reduces the number of synthetic steps but also enhances the overall yield, making it a scalable method for industrial applications.

Furthermore, the compound's pharmacokinetic profile has been extensively evaluated in preclinical models. A 2023 study in Drug Metabolism and Disposition revealed that Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- exhibits excellent oral bioavailability, with a half-life of approximately 12 hours in rodents. These properties are critical for ensuring consistent therapeutic effects and reducing the frequency of dosing, which is particularly beneficial for chronic disease management.

Despite its promising attributes, the development of Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- is still in its early stages. Challenges such as optimizing its selectivity profile and enhancing its solubility in aqueous media remain areas of active research. A 2023 review in Current Opinion in Pharmacology emphasized the importance of structure-activity relationship (SAR) studies to further refine its therapeutic potential. These studies aim to identify key functional groups that contribute to its biological activity while minimizing potential toxicities.

In conclusion, Oxazolo[4,5-c]pyridine-2-carboxylic acid, 6-methyl- represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable scaffold for the development of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the treatment of various diseases, particularly in oncology and neurology. The ongoing exploration of its synthetic and biological properties will undoubtedly lead to further innovations in drug discovery and development.